Cas no 2228445-04-1 (tert-butyl N-5-(1-amino-2-hydroxypropan-2-yl)-4-methyl-1,3-thiazol-2-ylcarbamate)

• Product Name: tert-butyl N-5-(1-amino-2-hydroxypropan-2-yl)-4-methyl-1,3-thiazol-2-ylcarbamate
• CAS No: 2228445-04-1
• MF: C₁₂H₂₁N₃O₃S
• MW: 287.378441572189
• CID: 6448505
• PubChem ID: 165649201
• Update Time: 2025-05-21

tert-butyl N-5-(1-amino-2-hydroxypropan-2-yl)-4-methyl-1,3-thiazol-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-5-(1-amino-2-hydroxypropan-2-yl)-4-methyl-1,3-thiazol-2-ylcarbamate
• tert-butyl N-[5-(1-amino-2-hydroxypropan-2-yl)-4-methyl-1,3-thiazol-2-yl]carbamate
• 2228445-04-1
• EN300-1886535

• Inchi： 1S/C12H21N3O3S/c1-7-8(12(5,17)6-13)19-9(14-7)15-10(16)18-11(2,3)4/h17H,6,13H2,1-5H3,(H,14,15,16)
• InChI Key： RPXZHUHCLFPLAX-UHFFFAOYSA-N
• SMILES： S1C(NC(=O)OC(C)(C)C)=NC(C)=C1C(C)(CN)O

Computed Properties

• Exact Mass: 287.13036271g/mol
• Monoisotopic Mass: 287.13036271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 126Ų

Additional information on tert-butyl N-5-(1-amino-2-hydroxypropan-2-yl)-4-methyl-1,3-thiazol-2-ylcarbamate

Comprehensive Overview of tert-butyl N-5-(1-amino-2-hydroxypropan-2-yl)-4-methyl-1,3-thiazol-2-ylcarbamate (CAS No. 2228445-04-1)

The compound tert-butyl N-5-(1-amino-2-hydroxypropan-2-yl)-4-methyl-1,3-thiazol-2-ylcarbamate (CAS No. 2228445-04-1) is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a thiazole ring and a carbamate group, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, especially in targeting enzymes and receptors involved in metabolic pathways.

In recent years, the demand for heterocyclic compounds like tert-butyl N-5-(1-amino-2-hydroxypropan-2-yl)-4-methyl-1,3-thiazol-2-ylcarbamate has surged due to their versatility in medicinal chemistry. The compound's amino and hydroxy functional groups provide reactive sites for further derivatization, enabling the development of novel therapeutics. This aligns with the growing trend of precision medicine, where tailored molecular structures are designed to address specific biological targets.

One of the most frequently searched questions in the context of this compound is: "What are the synthetic routes for tert-butyl N-5-(1-amino-2-hydroxypropan-2-yl)-4-methyl-1,3-thiazol-2-ylcarbamate?" The synthesis typically involves multi-step organic reactions, including protection-deprotection strategies and cyclization techniques. Advanced methods such as microwave-assisted synthesis and catalyzed coupling reactions have been explored to improve yield and efficiency, reflecting the industry's shift toward green chemistry and sustainable practices.

Another hot topic is the compound's role in proteomics and signal transduction studies. Its structural features allow it to interact with proteins and modulate cellular pathways, making it a promising candidate for investigating kinase inhibitors and G-protein-coupled receptors (GPCRs). These applications are particularly relevant in the era of AI-driven drug discovery, where computational models are used to predict molecular interactions and optimize lead compounds.

The stability and solubility of tert-butyl N-5-(1-amino-2-hydroxypropan-2-yl)-4-methyl-1,3-thiazol-2-ylcarbamate are also critical factors for its utility in research. Studies have focused on its behavior in various solvents and under different pH conditions, addressing common queries like "How to improve the bioavailability of thiazole derivatives?" Such investigations are essential for formulating drug candidates with enhanced pharmacokinetic properties.

In summary, tert-butyl N-5-(1-amino-2-hydroxypropan-2-yl)-4-methyl-1,3-thiazol-2-ylcarbamate (CAS No. 2228445-04-1) represents a cutting-edge tool in modern chemistry and pharmacology. Its multifaceted applications, from drug design to biochemical assays, underscore its importance in advancing scientific knowledge and therapeutic innovation. As research continues to evolve, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in healthcare and biotechnology.